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Compound of Interest

Compound Name: MBM-17

Cat. No.: B15566027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of MBM-
17, a potent and selective small molecule inhibitor of NIMA-related kinase 2 (Nek2), in dimethyl

sulfoxide (DMSO). Nek2 is a critical regulator of mitotic progression, and its aberrant

expression is implicated in the pathogenesis of numerous human cancers, making it a

compelling therapeutic target.[1] This document outlines the available data on MBM-17's

physicochemical properties, provides detailed experimental protocols for its handling and

evaluation, and visualizes its relevant biological pathways.

MBM-17: Compound Profile
Initially, the designation "MBM-17" presented ambiguity in scientific literature. However, for the

purposes of oncology and cell biology research, MBM-17 is identified as the Nek2 inhibitor with

the following chemical identity:

Chemical Name: 2-(benzyloxy)-4-(7-(1-(2-(dimethylamino)ethyl)-1H-pyrazol-4-yl)imidazo[1,2-

a]pyridin-3-yl)benzamide

CAS Number: 2083621-90-1

Mechanism of Action: MBM-17 is a potent inhibitor of Nek2 kinase, exhibiting an IC50 of 3

nM.[2] By inhibiting Nek2, MBM-17 disrupts centrosome separation, leading to G2/M phase

cell cycle arrest and subsequent apoptosis in cancer cells.[2][3]
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Solubility of MBM-17 in DMSO
While specific quantitative solubility data for MBM-17 in DMSO is not widely published, it is

generally reported to be soluble in this solvent, which is a common practice for similar small

molecule inhibitors. For practical purposes, stock solutions are typically prepared at

concentrations of 10-20 mM. The following table provides a qualitative assessment and a

general protocol for preparing a stock solution.

Parameter Details Source/Recommendation

Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)

General laboratory practice for

kinase inhibitors

Achievable Concentration ≥ 10 mM
Inferred from similar

compounds and protocols[4]

Appearance
Clear, colorless to pale yellow

solution

Expected for a fully dissolved

compound

Note: The solubility of related imidazo[1,2-a]pyridine derivatives can be variable. It is always

recommended to perform a solubility test for each new batch of MBM-17.

Stability of MBM-17 in DMSO
Proper storage of MBM-17 stock solutions in DMSO is critical to maintain its biological activity

and ensure experimental reproducibility. The primary degradation pathways for similar

molecules in solution are oxidation and hydrolysis.
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Storage Condition
Recommended

Temperature
Duration Notes

Long-term Storage -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Short-term Storage -20°C Up to 1 month
For frequently used

aliquots.

Working Dilutions

(Aqueous)
2-8°C Use within 24 hours

Prepare fresh from

DMSO stock for each

experiment.

Experimental Protocols
Protocol for Preparation of MBM-17 Stock Solution in
DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of MBM-17 in DMSO.

Materials:

MBM-17 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of MBM-17 powder to reach room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of MBM-17 powder in a sterile environment.
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Dissolution: Add the calculated volume of anhydrous DMSO to the MBM-17 powder to

achieve a 10 mM concentration.

Mixing: Vortex the solution for 1-2 minutes until the MBM-17 is completely dissolved. Gentle

warming (up to 37°C) can be applied if necessary, but the compound's stability at elevated

temperatures should be considered.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, amber

microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -80°C for long-term storage.

Protocol for Assessing the Stability of MBM-17 in DMSO
by HPLC
This protocol provides a framework for a stability-indicating HPLC method to quantify MBM-17
and its potential degradants over time.

Materials:

MBM-17 stock solution in DMSO

HPLC system with a UV detector

C18 reverse-phase HPLC column (e.g., 250 x 4.6 mm, 5µm)

Mobile phase (e.g., a mixture of acetonitrile and water with 0.1% formic acid)

Temperature-controlled chambers

Procedure:

Sample Preparation: Prepare multiple aliquots of a known concentration of MBM-17 in

DMSO.

Stress Conditions: Store the aliquots under various conditions, such as:

-80°C (control)
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-20°C

4°C

Room temperature (e.g., 25°C)

Elevated temperature (e.g., 40°C)

Time Points: At designated time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove an aliquot

from each storage condition.

HPLC Analysis:

Dilute the sample to an appropriate concentration with the mobile phase.

Inject the sample into the HPLC system.

Run the analysis using a validated method with a suitable gradient to separate MBM-17
from any degradation products.

Monitor the elution at a specific wavelength (e.g., 280 nm).

Data Analysis:

Calculate the peak area of MBM-17 at each time point.

Determine the percentage of MBM-17 remaining relative to the initial time point (T=0).

Plot the percentage of MBM-17 remaining versus time for each storage condition to

establish a stability profile.

Visualizations
Signaling Pathways
The following diagrams illustrate the key signaling pathways involving Nek2, the target of MBM-
17.
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Nek2 in Cell Cycle Progression
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Nek2 in Oncogenic Signaling

AKT Pathway

Wnt/β-catenin Pathway

Nek2

p-AKT

Activates

β-catenin

Stabilizes

MBM-17

Inhibits

AKT

Phosphorylation

TCF/LEF

Activates

Proliferation,
Survival

Drives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for MBM-17 Solubility and Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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